Cas no 495411-40-0 (2-Quinolinecarboxylicacid,8-hydroxy-4-methyl-(9CI))

• Product name: 2-Quinolinecarboxylicacid,8-hydroxy-4-methyl-(9CI)
• CAS No: 495411-40-0
• MF: C₁₁H₉NO₃
• MW: 203.19406
• CID: 932440
• PubChem ID: 9855778

2-Quinolinecarboxylicacid,8-hydroxy-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid,8-hydroxy-4-methyl-(9CI)
• DB-271268
• 2-Quinolinecarboxylic acid, 8-hydroxy-4-methyl-
• 495411-40-0
• SCHEMBL6080102
• 8-Hydroxy-4-methylquinoline-2-carboxylic acid

• Inchi： InChI=1S/C11H9NO3/c1-6-5-8(11(14)15)12-10-7(6)3-2-4-9(10)13/h2-5,13H,1H3,(H,14,15)
• InChI Key： JRBYYRCRPPIDOS-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=C1C=CC=C2O)C(=O)O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42